7-methoxy-1-benzofuran-3-yl acetate

• IUPAC Name: (7-methoxy-1-benzofuran-3-yl) acetate
• InChI: InChI=1S/C11H10O4/c1-7(12)15-10-6-14-11-8(10)4-3-5-9(11)13-2/h3-6H,1-2H3
• InChI Key: MBHSRSCNOOHRLB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=COC2=C1C=CC=C2OC
• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol

Description

7-methoxy-1-benzofuran-3-yl acetate is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 206.05790880 g/mol and the complexity rating of the compound is 241. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

1. Cytotoxic Activity in Breast Cancer Research

7-methoxy-1-benzofuran-3-yl acetate derivatives exhibit cytotoxic activity against breast cancer cell lines. A study found that certain benzofurans isolated from Styrax perkinsiae seeds, including compounds structurally related to this compound, showed cytotoxic effects on MCF-7 and MDA-MB-231 breast cancer cell lines (Li et al., 2005).

2. Chemical Reactions and Synthesis

This compound is involved in various chemical reactions. For instance, its reactions with lead(IV) acetate have been studied to produce benzofuran and cyclohexadienone derivatives (Kurosawa et al., 1980). Additionally, its crystal structure and properties have been characterized to understand its role in various synthetic pathways (Gowda et al., 2015).

3. Synthesis of Novel Compounds

It serves as a key component in synthesizing new compounds. For example, the synthesis of tiruneesiin, a neolignan from Justicia species, involves derivatives of this compound (Subbaraju et al., 2007).

4. Development of Optoelectronic Materials

This compound is also significant in the development of materials for electronic and optoelectronic devices. Research on benzofuran substituted chalcone derivatives, including those derived from this compound, reveals their potential in electronic and optoelectronic applications (Coskun et al., 2019).

5. Antimicrobial and Antioxidant Properties

Derivatives of this compound have been shown to possess antimicrobial and antioxidant properties. A study on functionalized pyrazole scaffolds featuring this compound demonstrated significant antimicrobial and antioxidant activities (Rangaswamy et al., 2017).

Mechanism of Action

While the specific mechanism of action for 7-methoxy-1-benzofuran-3-yl acetate is not mentioned in the sources, benzofuran compounds in general have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They have been used in the treatment of skin diseases such as cancer or psoriasis.